Cas no 943117-19-9 (3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline)

• Product Name: 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline
• CAS No: 943117-19-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1075546
• PubChem ID: 16781096
• Update Time: 2025-06-08

3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline
• AKOS000137120
• 943117-19-9
• 3-Chloro-4-((tetrahydrofuran-2-yl)methoxy)aniline
• 3-chloro-4-(oxolan-2-ylmethoxy)aniline
• 3-chloro-4-[(oxolan-2-yl)methoxy]aniline

• MDL： MFCD08687478
• Inchi： 1S/C11H14ClNO2/c12-10-6-8(13)3-4-11(10)15-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7,13H2
• InChI Key： BXBUDXWNITUWFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CCCO1)N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline

Introduction to 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline (CAS No. 943117-19-9)

3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 943117-19-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a chloro substituent at the 3-position of the aniline ring, coupled with a tetrahydrofuran (THF) methoxy group at the 4-position, which together contribute to its unique chemical properties and reactivity.

The synthesis of 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline involves multi-step organic reactions, typically starting from readily available aromatic precursors. The chlorination step at the aniline ring is a critical step, often requiring precise control over reaction conditions to avoid unwanted side products. Subsequent functionalization with the tetrahydrofuran moiety introduces additional complexity, necessitating careful selection of reagents and catalysts to ensure high yield and purity.

One of the most compelling aspects of 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline is its potential as a pharmacophore in drug discovery. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates a favorable environment for interactions with biological targets. Recent studies have highlighted its role in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In the context of modern medicinal chemistry, 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline has been explored as a scaffold for designing molecules with enhanced binding affinity and selectivity. Computational modeling and virtual screening techniques have been employed to identify derivatives with improved pharmacokinetic profiles. These efforts have led to promising candidates that are currently undergoing preclinical evaluation.

The tetrahydrofuran (THF) methoxy group in 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline is particularly noteworthy, as it has been shown to modulate receptor binding in several key therapeutic areas. For instance, studies suggest that this moiety can enhance solubility and metabolic stability, critical factors for drug efficacy and safety. The THF ring also introduces conformational flexibility, allowing for diverse interactions with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient production of 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline, reducing costs and improving scalability. These innovations are crucial for translating laboratory discoveries into viable clinical candidates. Additionally, green chemistry principles have been integrated into the synthesis process, minimizing waste and hazardous byproducts.

The biological activity of 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline has been investigated across various disease models. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes and receptors implicated in cancer progression and neurodegeneration. These findings have spurred further research into its mechanism of action and potential therapeutic applications.

In conclusion, 3-Chloro-4-(tetrahydro-2-furanylmethoxy)aniline (CAS No. 943117-19-9) represents a promising compound in pharmaceutical research, with its unique structural features offering potential benefits in drug development. Ongoing studies continue to unravel its biological significance and explore new avenues for therapeutic intervention. As synthetic chemistry advances, the accessibility and versatility of this compound are expected to drive further innovation in medicinal chemistry.